Cas no 844650-15-3 (1-(4-methoxybenzenesulfonyl)-3-(prop-2-en-1-yl)-1H,2H,3H-imidazo4,5-bquinoxaline)

• Product Name: 1-(4-methoxybenzenesulfonyl)-3-(prop-2-en-1-yl)-1H,2H,3H-imidazo4,5-bquinoxaline
• CAS No: 844650-15-3
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 5438621
• Update Time: 2025-06-29

1-(4-methoxybenzenesulfonyl)-3-(prop-2-en-1-yl)-1H,2H,3H-imidazo4,5-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)sulfonyl-1-prop-2-enyl-2H-imidazo[4,5-b]quinoxaline
• 1-(4-methoxybenzenesulfonyl)-3-(prop-2-en-1-yl)-1H,2H,3H-imidazo4,5-bquinoxaline

• Inchi： 1S/C19H18N4O3S/c1-3-12-22-13-23(27(24,25)15-10-8-14(26-2)9-11-15)19-18(22)20-16-6-4-5-7-17(16)21-19/h3-11H,1,12-13H2,2H3
• InChI Key： AUNVWUZMSGDVTI-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2N(CC=C)CN(S(C3=CC=C(OC)C=C3)(=O)=O)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-(4-methoxybenzenesulfonyl)-3-(prop-2-en-1-yl)-1H,2H,3H-imidazo4,5-bquinoxaline

Introduction to 1-(4-methoxybenzenesulfonyl)-3-(prop-2-en-1-yl)-1H,2H,3H-imidazo[4,5-b]quinoxaline (CAS No. 844650-15-3)

The compound 1-(4-methoxybenzenesulfonyl)-3-(prop-2-en-1-yl)-1H,2H,3H-imidazo[4,5-b]quinoxaline, identified by its CAS number 844650-15-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the imidazo[4,5-b]quinoxaline scaffold, a structural motif well-documented for its pharmacological potential. The presence of a 4-methoxybenzenesulfonyl group and an allyl substituent at the 3-position of the imidazo[4,5-b]quinoxaline core introduces unique electronic and steric properties, making it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the versatility of imidazo[4,5-b]quinoxalines as scaffolds for drug discovery. These compounds exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 4-methoxybenzenesulfonyl moiety is particularly noteworthy, as it can modulate the binding affinity and selectivity of the molecule towards biological targets. This functional group has been extensively studied in the development of kinase inhibitors and other enzyme-targeted therapeutics.

The allyl substituent in 1-(4-methoxybenzenesulfonyl)-3-(prop-2-en-1-yl)-1H,2H,3H-imidazo[4,5-b]quinoxaline adds another layer of complexity to its pharmacophore. Allylic compounds are known for their ability to undergo various chemical transformations, including oxidation and rearrangement reactions, which can be exploited in drug design to enhance bioavailability or target specificity. The combination of these two functional groups within the imidazo[4,5-b]quinoxaline framework suggests that this compound may possess unique interactions with biological systems.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of such compounds with high accuracy. Molecular docking studies indicate that 1-(4-methoxybenzenesulfonyl)-3-(prop-2-en-1-yl)-1H,2H,3H-imidazo[4,5-b]quinoxaline may interact with proteins involved in signal transduction and cell proliferation. These interactions are critical for understanding its potential therapeutic applications.

In vitro assays have begun to reveal the biological activity profile of this compound. Preliminary results suggest that it exhibits inhibitory effects on certain kinases, which are key enzymes in cancer progression. The 4-methoxybenzenesulfonyl group appears to play a crucial role in modulating these interactions. Additionally, the compound shows promise in anti-inflammatory models, indicating potential utility in treating chronic inflammatory diseases.

The synthesis of 1-(4-methoxybenzenesulfonyl)-3-(prop-2-en-1-yl)-1H,2H,3H-imidazo[4,5-b]quinoxaline involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of the allyl group at the 3-position required careful optimization to ensure regioselectivity and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the imidazo[4,5-b]quinoxaline core efficiently.

Future research directions include exploring derivatives of this compound with modified functional groups to enhance potency and selectivity. Additionally, structure-activity relationship (SAR) studies will be crucial in understanding how changes in the molecule affect its biological activity. The use of high-throughput screening techniques will accelerate the identification of lead compounds for further development.

The development of novel therapeutics relies heavily on innovative chemical entities like 1-(4-methoxybenzenesulfonyl)-3-(prop-2-en-1-yl)-1H,2H,3H-imidazo[4,5-b]quinoxaline (CAS No. 844650-15-3). Its unique structural features and promising biological activities position it as a valuable asset in the pharmaceutical pipeline. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an important role in addressing unmet medical needs.